Cas no 1120-29-2 (5,7-Dodecadiyne)

• Product Name: 5,7-Dodecadiyne
• CAS No: 1120-29-2
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 169811
• PubChem ID: 136878
• Update Time: 2025-04-19

5,7-Dodecadiyne Chemical and Physical Properties

Names and Identifiers

• 5,7-Dodecadiyne
• dodeca-5,7-diyne
• 1,4-dibutyl-1,3-butadiyne
• 5,7-dodecadiyne: 5,7-dodecadiyne
• AC1L39H8
• AG-D-30857
• CTK0H8080
• Dibutylbutadiyne
• Dodeca-5,7-diin
• dodeca-5,7-diyine
• I14-54013
• n-Bu-C*C-C*C-n-Bu
• n-C4H9C.equiv.CC.equiv.C(n-C4H9)
• 1120-29-2
• AKOS006229063
• DTXSID40149806
• 5,7-DODECADIYNE, 99per cent (STABILIZED WITH 30 0 PPM BHT)

• Inchi： 1S/C12H18/c1-3-5-7-9-11-12-10-8-6-4-2/h3-8H2,1-2H3
• InChI Key： KSOQHQONAHQOCM-UHFFFAOYSA-N
• SMILES： C(CC#CC#CCCCC)CC

Computed Properties

• Exact Mass: 162.14094
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.827 g/mL at 25 °C(lit.)
• Melting Point: -9.25°C (estimate)
• Boiling Point: 120 °C13 mm Hg(lit.)
• Flash Point: 221 °F
• Refractive Index: n20/D 1.489(lit.)
• PSA: 0
• Solubility: Not determined

5,7-Dodecadiyne Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38